![molecular formula C21H19N3O4 B2732827 N-(2,4-dimethylphenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide CAS No. 899970-54-8](/img/structure/B2732827.png)
N-(2,4-dimethylphenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-dimethylphenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a chemical compound that belongs to the class of dihydropyridines. It has been widely studied for its potential applications in scientific research.
Scientific Research Applications
- Researchers have explored the potential of this compound as an anticancer agent. Its structural features make it a candidate for inhibiting cancer cell growth and inducing apoptosis (programmed cell death). Studies have investigated its effects on specific cancer types, such as breast, lung, and colon cancers .
- The dihydropyridine core of this compound suggests calcium channel-blocking activity. Calcium channels play a crucial role in cellular processes, including muscle contraction and neurotransmitter release. Researchers have studied its effects on voltage-gated calcium channels, which could have implications in cardiovascular diseases and neurological disorders .
- The nitro group in the compound contributes to its antioxidant properties. Antioxidants help neutralize free radicals, protecting cells from oxidative damage. Investigations have focused on its ability to scavenge reactive oxygen species (ROS) and mitigate oxidative stress .
- Inflammation is associated with various diseases, including autoimmune conditions and neurodegenerative disorders. Some studies have explored the anti-inflammatory effects of this compound, potentially through modulation of inflammatory pathways or cytokine production .
- Dihydropyridine derivatives are well-known for their vasodilatory effects. Researchers have investigated whether this compound could be useful in managing hypertension by relaxing blood vessels and reducing blood pressure. Clinical trials and animal models have provided insights into its efficacy .
- Given its structural resemblance to other neuroprotective compounds, investigations have explored whether this compound could offer neuroprotection. Potential mechanisms include reducing oxidative stress, modulating neurotransmitter release, or influencing neuronal survival pathways .
Anticancer Properties
Calcium Channel Blockade
Antioxidant Activity
Anti-Inflammatory Potential
Hypertension Management
Neuroprotective Effects
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O4/c1-14-6-8-19(15(2)10-14)22-21(26)17-7-9-20(25)23(13-17)12-16-4-3-5-18(11-16)24(27)28/h3-11,13H,12H2,1-2H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQWVVVYTQOBETJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethylphenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.